molecular formula C9H5IN2O3 B8072182 6-iodo-4-oxo-1H-quinazoline-8-carboxylic acid

6-iodo-4-oxo-1H-quinazoline-8-carboxylic acid

Cat. No.: B8072182
M. Wt: 316.05 g/mol
InChI Key: DYNKZQKHWZGMSD-UHFFFAOYSA-N
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Description

The compound with the identifier “6-iodo-4-oxo-1H-quinazoline-8-carboxylic acid” is a chemical entity listed in the PubChem database

Chemical Reactions Analysis

6-iodo-4-oxo-1H-quinazoline-8-carboxylic acid undergoes various types of chemical reactions, including but not limited to:

    Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents.

    Reduction: This reaction involves the gain of electrons, typically using reducing agents.

    Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts that facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6-iodo-4-oxo-1H-quinazoline-8-carboxylic acid has a wide range of scientific research applications:

    Chemistry: It is used as a reagent in various chemical reactions to study reaction mechanisms and product formation.

    Biology: The compound is used in biological assays to understand its effects on biological systems.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

    Industry: this compound is used in the production of various industrial products due to its unique chemical properties.

Mechanism of Action

The mechanism by which 6-iodo-4-oxo-1H-quinazoline-8-carboxylic acid exerts its effects involves specific molecular targets and pathways. The compound interacts with certain enzymes or receptors in biological systems, leading to a cascade of biochemical reactions. These interactions can result in various physiological effects, which are the subject of ongoing research.

Comparison with Similar Compounds

6-iodo-4-oxo-1H-quinazoline-8-carboxylic acid can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or functional groups. The unique properties of this compound, such as its reactivity and stability, make it distinct from other compounds in its class.

Conclusion

This compound is a compound of significant interest due to its diverse applications in scientific research and industry. Its unique chemical properties and potential therapeutic applications make it a valuable subject of study. Further research is needed to fully understand its mechanism of action and to explore its full potential in various fields.

Properties

IUPAC Name

6-iodo-4-oxo-1H-quinazoline-8-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H5IN2O3/c10-4-1-5-7(6(2-4)9(14)15)11-3-12-8(5)13/h1-3H,(H,14,15)(H,11,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DYNKZQKHWZGMSD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C2=C1C(=O)N=CN2)C(=O)O)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=C(C=C(C2=C1C(=O)N=CN2)C(=O)O)I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H5IN2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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